Cas no 184097-39-0 (3-(1,3-thiazol-2-yl)aniline)

3-(1,3-thiazol-2-yl)aniline structure
3-(1,3-thiazol-2-yl)aniline structure
Product Name:3-(1,3-thiazol-2-yl)aniline
CAS No:184097-39-0
MF:C9H8N2S
MW:176.238220214844
CID:1094546
PubChem ID:11019390
Update Time:2025-04-20

3-(1,3-thiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(Thiazol-2-yl)aniline
    • 3-(1,3-thiazol-2-yl)aniline
    • SCHEMBL2315490
    • G25488
    • Z445210358
    • 3-(2-Thiazolyl)aniline
    • DB-293367
    • EN300-45280
    • 3-thiazol-2-yl-phenylamine
    • 184097-39-0
    • AB01002641-01
    • AKOS009866727
    • JPPYODFEZAMAQD-UHFFFAOYSA-N
    • Benzenamine, 3-(2-thiazolyl)-
    • Inchi: 1S/C9H8N2S/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H,10H2
    • InChI Key: JPPYODFEZAMAQD-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 176.04081944g/mol
  • Monoisotopic Mass: 176.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.2Ų

3-(1,3-thiazol-2-yl)aniline Pricemore >>

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